![molecular formula C24H25N3O4S2 B2365704 (E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide CAS No. 173276-43-2](/img/structure/B2365704.png)
(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide
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Description
(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide, also known as MTB-TMZ, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTB-TMZ is a thiazole derivative that has shown promising results in the treatment of various diseases, including cancer and neurodegenerative disorders.
Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Compounds with similar structural features to "(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide" are often involved in organic synthesis reactions, demonstrating diverse reactivity and serving as building blocks for more complex molecules. For example, the reactivity of 5-substituted-2-thioxo-4-oxo-1,3-thiazolidines with 4-methoxyphenylazide, leading to a variety of products, showcases the potential for constructing novel organic compounds with intricate structures and potential functionalities (Omar, Youssef, & Kandeel, 2000).
Pharmacological Applications
Benzimidazole derivatives, which share a part of the core structure with "(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide," have been explored for their pharmacological properties. For instance, benzimidazoles have been studied for their antifungal activities, highlighting the potential of structurally related compounds in the development of new therapeutic agents (Walchshofer, Delabre-Defayolle, Paris, & Pétavy, 1990).
Materials Science
Compounds with benzimidazole frameworks are also of interest in materials science, particularly in the development of new materials with unique properties. For instance, palladium(II) and platinum(II) complexes containing benzimidazole ligands have been synthesized and studied for their molecular structures, vibrational frequencies, and cytotoxicity, indicating potential applications in materials science and as anticancer compounds (Ghani & Mansour, 2011).
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-[(E)-C-(4-methoxyphenyl)-N-[(4-methylphenyl)sulfonylmethyl]carbonimidoyl]thiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O4S2/c1-17-4-14-22(15-5-17)33(28,29)16-25-23(18-6-10-20(30-2)11-7-18)27-24(32)26-19-8-12-21(31-3)13-9-19/h4-15H,16H2,1-3H3,(H2,25,26,27,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMQRBGPVHUFEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CN=C(C2=CC=C(C=C2)OC)NC(=S)NC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C/N=C(\C2=CC=C(C=C2)OC)/NC(=S)NC3=CC=C(C=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O4S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4-methoxy-N-((4-methoxyphenyl)carbamothioyl)-N'-(tosylmethyl)benzimidamide |
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